Cas no 1823573-91-6 (Methyl 2-{8-azabicyclo[3.2.1]octan-3-ylidene}acetate)

• Product Name: Methyl 2-{8-azabicyclo[3.2.1]octan-3-ylidene}acetate
• CAS No: 1823573-91-6
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5705750
• PubChem ID: 130147475
• Update Time: 2023-10-15

Methyl 2-{8-azabicyclo[3.2.1]octan-3-ylidene}acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-{8-azabicyclo[3.2.1]octan-3-ylidene}acetate
• EN300-1455268
• 1823573-91-6
• Methyl2-{8-azabicyclo[3.2.1]octan-3-ylidene}acetate
• Acetic acid, 2-(8-azabicyclo[3.2.1]oct-3-ylidene)-, methyl ester

• Inchi： 1S/C10H15NO2/c1-13-10(12)6-7-4-8-2-3-9(5-7)11-8/h6,8-9,11H,2-5H2,1H3
• InChI Key： LBEWUPLTMYCEHW-UHFFFAOYSA-N
• SMILES： O(C)C(/C=C1\CC2CCC(C\1)N2)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 269.1±15.0 °C(Predicted)
• pka: 10.49±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids